Cas no 1499099-10-3 (1-{(2-Methylpyridin-3-yl)oxymethyl}cyclopentan-1-ol)

• Product Name: 1-{(2-Methylpyridin-3-yl)oxymethyl}cyclopentan-1-ol
• CAS No: 1499099-10-3
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5578144
• Update Time: 2025-05-19

1-{(2-Methylpyridin-3-yl)oxymethyl}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-[[(2-methyl-3-pyridinyl)oxy]methyl]-
• 1-{[(2-Methylpyridin-3-yl)oxy]methyl}cyclopentan-1-ol
• 1-{(2-Methylpyridin-3-yl)oxymethyl}cyclopentan-1-ol

• Inchi： 1S/C12H17NO2/c1-10-11(5-4-8-13-10)15-9-12(14)6-2-3-7-12/h4-5,8,14H,2-3,6-7,9H2,1H3
• InChI Key： DUKVLQAGTZSUNC-UHFFFAOYSA-N
• SMILES： C1(COC2=CC=CN=C2C)(O)CCCC1

Experimental Properties

• Density: 1.132±0.06 g/cm3(Predicted)
• Boiling Point: 331.0±22.0 °C(Predicted)
• pka: 14.22±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 1-{(2-Methylpyridin-3-yl)oxymethyl}cyclopentan-1-ol

Professional Introduction to Compound with CAS No. 1499099-10-3 and Product Name: 1-{(2-Methylpyridin-3-yl)oxymethyl}cyclopentan-1-ol

The compound identified by the CAS number 1499099-10-3 and the product name 1-{(2-Methylpyridin-3-yl)oxymethyl}cyclopentan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a 2-methylpyridin-3-yl group and an oxymethyl substituent on a cyclopentan-1-ol backbone suggests a rich chemical space for biological activity exploration.

In recent years, the integration of heterocyclic structures into drug candidates has been a cornerstone of innovation in pharmaceutical research. The 2-methylpyridine moiety, a derivative of pyridine, is well-documented for its role in enhancing binding affinity and selectivity in various biological targets. This feature, combined with the cyclopentan-1-ol scaffold, which is known for its favorable pharmacokinetic properties, positions this compound as a promising candidate for further investigation.

Current research in medicinal chemistry emphasizes the development of molecules that can modulate biological pathways with high precision. The structural complexity of 1-{(2-Methylpyridin-3-yl)oxymethyl}cyclopentan-1-ol allows for multiple points of interaction with biological targets, potentially leading to novel therapeutic mechanisms. Studies have indicated that similar scaffolds can exhibit inhibitory effects on enzymes and receptors involved in metabolic disorders, inflammation, and cancer progression.

The oxymethyl group in the molecule introduces a polar functional handle that can enhance solubility and binding interactions. This feature is particularly valuable in drug design, as it allows for fine-tuning of molecular properties to optimize pharmacodynamics and pharmacokinetics. Computational modeling and molecular dynamics simulations have been instrumental in predicting the behavior of this compound within biological systems, providing insights into its potential binding modes and interactions.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 1-{(2-Methylpyridin-3-yl)oxymethyl}cyclopentan-1-ol. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have facilitated the construction of the desired framework with high enantioselectivity. These synthetic strategies are crucial for producing analogs with tailored properties, allowing researchers to systematically explore the structure-activity relationship (SAR) of this class of compounds.

The potential therapeutic applications of this compound are broad and multifaceted. Preliminary studies have suggested that derivatives of this scaffold may exhibit anti-inflammatory, anti-proliferative, and neuroprotective effects. The 2-methylpyridin-3-yl group is particularly noteworthy for its ability to engage with a variety of biological targets, including protein kinases and transcription factors. This versatility makes it an attractive moiety for designing multi-target drugs, which are increasingly recognized for their ability to address complex diseases more effectively than single-target agents.

In conclusion, the compound with CAS number 1499099-10-3 and product name 1-{(2-Methylpyridin-3-yl)oxymethyl}cyclopentan-1-ol represents a compelling example of how structural innovation can drive pharmaceutical discovery. Its unique combination of functional groups and scaffolds positions it as a valuable tool for further research into novel therapeutic interventions. As our understanding of biological pathways continues to evolve, compounds like this one will play a critical role in shaping the future of medicine.